Cas no 25935-87-9 (3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione)

• Product Name: 3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione
• CAS No: 25935-87-9
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• MDL: MFCD00519627
• CID: 1086361
• PubChem ID: 3684906
• Update Time: 2025-06-28

3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-Hydroxyethoxy)tetrahydrothiophene 1,1-dioxide
• 2-(1,1-dioxothiolan-3-yl)oxyethanol
• 2-[(1,1-Dioxidotetrahydro-3-thienyl)oxy]ethanol
• 2-[(1,1-dioxidotetrahydro-3-thienyl)oxy]ethanol(SALTDATA: FREE)
• F1294-0120
• 3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione

• MDL： MFCD00519627
• Inchi： 1S/C6H12O4S/c7-2-3-10-6-1-4-11(8,9)5-6/h6-7H,1-5H2
• InChI Key： CMIJZFZLNQNCDF-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 180.04600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 71.98000
• LogP: 0.26320

3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione

Research Brief on 3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione (CAS: 25935-87-9): Recent Advances and Applications

3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione (CAS: 25935-87-9) is a sulfur-containing heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in drug discovery, particularly in the development of novel enzyme inhibitors and prodrugs. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a selective inhibitor of cysteine proteases, a class of enzymes implicated in various pathological conditions, including cancer and inflammatory diseases. The researchers demonstrated that 3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione exhibits potent inhibitory activity against cathepsin B, with an IC50 value of 0.8 μM, while showing minimal off-target effects. The study further elucidated the compound's binding mode through X-ray crystallography, revealing a covalent interaction with the catalytic cysteine residue.

In the realm of prodrug development, a recent patent application (WO2023056421) describes the use of 3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione as a promoiety for masking carboxylic acid functionalities in NSAIDs. The modified derivatives demonstrated improved oral bioavailability and reduced gastrointestinal toxicity in preclinical models. This innovation addresses a long-standing challenge in NSAID formulation and could potentially lead to safer pain management therapies.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have expanded the understanding of how modifications to the thiolane ring system affect biological activity. The research team systematically varied substituents at the 3-position and found that the 2-hydroxyethoxy group conferred optimal balance between potency and metabolic stability. These findings provide valuable guidance for future drug design efforts targeting this chemical scaffold.

Emerging applications in radiopharmaceuticals have also been reported. A recent study in Nuclear Medicine and Biology explored the use of 3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione derivatives as bifunctional chelators for ⁶⁸Ga and ¹⁷⁷Lu, demonstrating excellent complexation efficiency and in vivo stability. This development opens new possibilities for theranostic approaches in oncology, particularly for tumors overexpressing cysteine proteases.

From a synthetic chemistry perspective, recent advances in the scalable production of 3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione have been achieved through continuous flow chemistry methods. A 2024 report in Organic Process Research & Development details an optimized process that improves yield from 62% to 89% while reducing hazardous waste generation. This technological advancement addresses previous challenges in large-scale production and could facilitate broader adoption of the compound in pharmaceutical manufacturing.

In conclusion, 3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione represents a promising chemical entity with diverse applications in drug discovery and development. The compound's unique structural features, coupled with recent synthetic and biological insights, position it as a valuable tool for addressing unmet medical needs. Future research directions may include exploration of its potential in targeted protein degradation and as a warhead in covalent inhibitor design.